Cas no 1174830-52-4 (1-cyclopentyl-4-methyl-1H-pyrazol-3-amine)

• Product Name: 1-cyclopentyl-4-methyl-1H-pyrazol-3-amine
• CAS No: 1174830-52-4
• MF: C₉H₁₅N₃
• MW: 165.235501527786
• MDL: MFCD11215418
• CID: 3159797
• PubChem ID: 45602182
• Update Time: 2025-10-20

1-cyclopentyl-4-methyl-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-4-methyl-1H-pyrazol-3-amine
• 1H-Pyrazol-3-amine, 1-cyclopentyl-4-methyl-
• STK510397
• ZWB83052
• AKOS005169094
• 1-cyclopentyl-4-methylpyrazol-3-amine
• CS-0241300
• 1431963-87-9
• 1-cyclopentyl-4-methyl-pyrazol-3-amine
• 1174830-52-4
• EN300-232255

• MDL： MFCD11215418
• Inchi： 1S/C9H15N3/c1-7-6-12(11-9(7)10)8-4-2-3-5-8/h6,8H,2-5H2,1H3,(H2,10,11)
• InChI Key： QQBUEXFDQGFROS-UHFFFAOYSA-N
• SMILES： N1(C2CCCC2)C=C(C)C(N)=N1

Computed Properties

• Exact Mass: 165.126597491Da
• Monoisotopic Mass: 165.126597491Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-cyclopentyl-4-methyl-1H-pyrazol-3-amine

Introduction to Compound CAS No. 1174830-52-4: 1-Cyclopentyl-4-Methyl-1H-Pyrazol-3-Amine

The compound with CAS No. 1174830-52-4, known as 1-cyclopentyl-4-methyl-1H-pyrazol-3-amine, is a structurally unique organic compound that has garnered attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazoles, which are five-membered aromatic heterocycles containing two adjacent nitrogen atoms. The presence of a cyclopentyl group and a methyl substituent at specific positions on the pyrazole ring imparts unique chemical and biological properties to this molecule.

Pyrazole derivatives have been extensively studied due to their diverse applications in drug discovery, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The cyclopentyl group in this compound is known to enhance lipophilicity, which can improve drug absorption and bioavailability. Similarly, the methyl group at position 4 contributes to steric effects and electronic properties, further modulating the compound's reactivity and pharmacokinetics.

Recent studies have highlighted the potential of 1-cyclopentyl-4-methyl-1H-pyrazol-3-amine as a lead compound for designing novel therapeutic agents. For instance, researchers have explored its role as an inhibitor of specific enzymes involved in inflammatory pathways, making it a promising candidate for anti-inflammatory drug development.

The synthesis of this compound typically involves multi-step reactions, including nucleophilic substitution and cyclization processes. The use of microwave-assisted synthesis has been reported to enhance reaction efficiency and yield, making it a viable approach for large-scale production.

In terms of applications, 1-cyclopentyl-4-methyl-1H-pyrazol-3-amine has shown potential in the following areas:

• Anti-Tumor Activity: Preclinical studies have demonstrated its ability to inhibit cancer cell proliferation by targeting specific oncogenic pathways.
• Anti-Inflammatory Properties: The compound exhibits potent anti-inflammatory effects by modulating cytokine production and reducing oxidative stress.
• Antimicrobial Effects: Recent research has explored its efficacy against various bacterial and fungal strains, suggesting its potential as an alternative to conventional antibiotics.

The structural versatility of 1-cyclopentyl-4-methyl-1H-pyrazol-3-amines makes it an ideal scaffold for further chemical modifications. By introducing additional substituents or altering the existing groups, chemists can tailor the compound's properties to suit specific therapeutic needs.

In conclusion, CAS No. 1174830-52-4 (1-cyclopentyl-4-methyl-1H-pyrazol-3-amines) represents a valuable addition to the arsenal of compounds being investigated for their therapeutic potential. With ongoing research and development efforts, this compound holds promise for contributing to advancements in medicinal chemistry and drug discovery.